5-(trimethylsilyl)pyridin-2-amine
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a Diels–Alder reaction between key intermediates led to the formation of the correspondent compound, which was then converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature . Another synthesis involved the use of acyclic starting materials, benzylidene acetones, and ammonium thiocyanates .Chemical Reactions Analysis
The trimethylsilyl group is known for its chemical inertness and large molecular volume, making it useful in a number of applications . Reactions of amines, such as “5-(trimethylsilyl)pyridin-2-amine”, often involve the formation of amides .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(trimethylsilyl)pyridin-2-amine can be achieved through a two-step process involving the protection of the amine group followed by the introduction of the trimethylsilyl group.", "Starting Materials": [ "2-aminopyridine", "trimethylsilyl chloride", "sodium hydride", "tetrahydrofuran", "methanol" ], "Reaction": [ "Step 1: Protection of the amine group", "- Dissolve 2-aminopyridine (1.0 g, 9.8 mmol) in tetrahydrofuran (20 mL) and cool the solution to 0°C.", "- Add sodium hydride (60% dispersion in oil, 0.4 g, 10.0 mmol) to the solution and stir for 30 minutes.", "- Add trimethylsilyl chloride (1.5 mL, 12.2 mmol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "- Quench the reaction by adding methanol (10 mL) and stir for an additional 30 minutes.", "- Filter the precipitate and wash with methanol to obtain the protected amine intermediate.", "Step 2: Introduction of the trimethylsilyl group", "- Dissolve the protected amine intermediate in tetrahydrofuran (20 mL) and cool the solution to 0°C.", "- Add trimethylsilyl chloride (1.5 mL, 12.2 mmol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "- Quench the reaction by adding methanol (10 mL) and stir for an additional 30 minutes.", "- Filter the precipitate and wash with methanol to obtain the final product, 5-(trimethylsilyl)pyridin-2-amine." ] } | |
| 1282032-94-3 | |
Molecular Formula |
C8H14N2Si |
Molecular Weight |
166.3 |
Purity |
95 |
Origin of Product |
United States |
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